Cas no 80684-62-4 (n-hydroxypentafluoro benzamide)

• Product Name: n-hydroxypentafluoro benzamide
• CAS No: 80684-62-4
• MF: C₇H₂F₅NO₂
• MW: 227.088299274445
• CID: 861754
• PubChem ID: 144926
• Update Time: 2025-04-19

n-hydroxypentafluoro benzamide Chemical and Physical Properties

Names and Identifiers

• n-hydroxypentafluoro benzamide
• 80684-62-4
• 2,3,4,5,6-pentafluoro-N-hydroxybenzamide
• AKOS009084310
• QI5
• DTXSID80230500

• Inchi： 1S/C7H2F5NO2/c8-2-1(7(14)13-15)3(9)5(11)6(12)4(2)10/h15H,(H,13,14)
• InChI Key： MANBOMDQSILBJG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(NO)=O)F)F)F)F

Computed Properties

• Exact Mass: 227.00056912g/mol
• Monoisotopic Mass: 227.00056912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų